Cas no 1426425-20-8 (3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole)

• Product Name: 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole
• CAS No: 1426425-20-8
• MF: C₉H₆F₃IN₂
• MW: 326.057024478912
• CID: 4820853
• Update Time: 2025-10-23

3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-5-(trifluoromethyl)-1H-indazole
• 1H-Indazole, 3-iodo-1-methyl-5-(trifluoromethyl)-
• 3-iodo-1-methyl-5-(trifluoromethyl)indazole
• 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole

• Inchi： 1S/C9H6F3IN2/c1-15-7-3-2-5(9(10,11)12)4-6(7)8(13)14-15/h2-4H,1H3
• InChI Key： BQZGMKLENGIXRF-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C(F)(F)F)C=CC=2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8

Additional information on 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole

3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole: A Comprehensive Overview

3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 1426425-20-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of the iodo, methyl, and trifluoromethyl substituents introduces unique electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole involves advanced organic synthesis techniques, including multi-component reactions, palladium-catalyzed cross-couplings, and fluorination processes. Recent studies have highlighted the efficiency of microwave-assisted synthesis in producing this compound with high purity and yield. The indazole core is particularly amenable to functionalization, allowing for the introduction of various substituents that can modulate its chemical reactivity and biological activity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Indazoles are known for their ability to act as kinase inhibitors, and the presence of the trifluoromethyl group enhances metabolic stability—a critical factor in drug design. Researchers have explored the anti-proliferative effects of 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole on cancer cell lines, demonstrating promising results in vitro. These findings suggest that this compound could serve as a lead molecule for developing novel anti-cancer therapies.

In addition to its pharmaceutical applications, 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have investigated its role as a building block in constructing two-dimensional materials, where its aromaticity and substituent effects contribute to enhanced charge transport properties.

The structural versatility of 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole also makes it a valuable tool in organometallic chemistry. Its ability to coordinate with transition metals has been exploited in catalytic applications, particularly in cross-coupling reactions. The iodo group facilitates oxidative addition processes, enabling the formation of stable metal complexes that can be used in various industrial catalytic cycles.

From an environmental perspective, the synthesis and application of 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, including the use of recyclable solvents and energy-efficient reaction conditions. These advancements not only enhance sustainability but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, 3-Iodo-1-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 1426425-20-8) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.